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Compound of Interest

Compound Name: 3-Chloropentane-2,4-dione

Cat. No.: B157559

An In-depth Technical Guide to 3-Chloropentane-2,4-dione (CAS: 1694-29-7)

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloropentane-2,4-dione, also widely known by its common synonym 3-
chloroacetylacetone, is a halogenated [3-diketone with the CAS number 1694-29-7.[1][2] This
compound is a valuable and versatile intermediate in organic synthesis, finding applications in
the development of pharmaceuticals, agrochemicals, and novel materials.[3][4] Its chemical
utility is largely defined by two key structural features: the presence of a reactive chlorine atom
at the central carbon (C3) and its existence in a keto-enol tautomeric equilibrium.[2]

The chlorine atom acts as a good leaving group, rendering the C3 position highly susceptible to
nucleophilic attack and substitution, which allows for the straightforward synthesis of more
complex molecules.[2] Furthermore, like its parent compound acetylacetone, 3-chloropentane-
2,4-dione exhibits keto-enol tautomerism, a phenomenon that significantly influences its
reactivity and has been the subject of spectroscopic and computational studies.[2][5] This guide
provides a comprehensive overview of its chemical properties, synthesis, reactivity, and safety
protocols.

Chemical and Physical Properties
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3-Chloropentane-2,4-dione is typically a clear yellow to brown liquid.[3][5] A summary of its

key physical and chemical properties is presented below.

Property Value Source(s)

Molecular Formula CsH7CIO2 [4115][6]

Molecular Weight 134.56 g/mol [1][517]
Clear yellow to very deep

Appearance o [31[51[8]
brown liquid

Melting Point -15°C [41151[6]

Boiling Point 49-52 °C @ 18 mmHg [415117]

_ 1.179 - 1.1921 g/mL at 20-25
Density oc [51711e]
Refractive Index n20/D 1.483 [51[7118]
_ 54-56 °C (129.2-132.8 °F) -

Flash Point [51[71[10]
closed cup

Water Solubility 7.65 g/L (at 20 °C) [5116119]

Vapor Pressure 15 hPa @ 20 °C [5161[9]

pKa (Predicted) 6.77 £ 0.46 [41[5]

Storage Temperature 2-8 °C [61[71[10]

Identifiers and Spectral Data

Consistent identification is crucial in research and development. The primary identifiers for this

compound are listed below. Spectral data, including mass spectrometry and NMR, are
available through public databases such as the NIST WebBook and PubChem.[1][11]
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Identifier Value Source(s)
CAS Number 1694-29-7 [1][5][7]
EC Number 216-902-4 [1][6][10]
UNII XKV5PX3SLJ [1][41[5]
SMILES CC(=0)C(C(=0)C)ClI [11[31[7]
InChi InChl=1S/C5H7CIO2/c1- R

3(7)5(6)4(2)8/h5H,1-2H3

VLRGXXKFHVJIQOL-

InChiKe
Y UHFFFAOYSA-N

[11(21[7]

Reactivity and Tautomerism

The chemical behavior of 3-chloropentane-2,4-dione is dominated by the interplay of its

dicarbonyl structure and the chloro-substituent.

Keto-Enol Tautomerism Like other B-dicarbonyl compounds, it exists as an equilibrium mixture

of its keto and enol forms.[2] The electron-withdrawing nature of the chlorine atom influences

this equilibrium.[2] Gas electron diffraction (GED) studies have shown that in the gas phase at

269 K, the compound exists entirely in its enol form, stabilized by an intramolecular hydrogen

bond.[2][12]

Keto Form

(3-Chloropentane-2,4-dione)

Equilibrium

Enol Form

((32)-3-chloro-4-hydroxypent-3-en-2-one)
(Dominant in Gas Phase)

Click to download full resolution via product page
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Caption: Keto-Enol tautomerism of 3-chloropentane-2,4-dione.

Reactivity at C3 Position The introduction of a chlorine atom at the C3 position is a critical
structural feature that dictates its reactivity.[2] The chlorine atom is a good leaving group, which
makes the central carbon atom electrophilic and highly susceptible to nucleophilic substitution
reactions.[2] This enhanced reactivity makes the compound a versatile precursor for
synthesizing a wide range of more complex molecules and heterocyclic systems.[2]

Experimental Protocols

General Synthesis via Chlorination of Acetylacetone A common method for producing 3-
chloropentane-2,4-dione is through the direct chlorination of acetylacetone.[5] A
representative solvent-free, continuous flow process has been described.[5]

Methodology:

o System Setup: A temperature-controlled reaction system is established with the pressure
adjusted to 1-2 atm.[5]

o Reactant Introduction: Acetylacetone is introduced continuously via a metering pump at a
flow rate of 1 mol/h, and chlorine gas is introduced at a flow rate of 1.0 mol/h.[5]

o Temperature Control: The initial reaction temperature is maintained at 15°C. During the
reaction, the temperature at the reactor outlet gradually increases to 35°C.[5]

e Reaction Time: The contact time for the continuous reaction is strictly controlled to 20
seconds.[5]

* Yield: The process demonstrates a reaction selectivity of 83.1% and a quantitative yield of
79.2% based on gas phase analysis after 1 hour of operation.[5]
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Synthesis Workflow

4 Reactants A

Chlorine Gas Reaction Conditions
(1.0 mol/h) )_| Product
Solvent-Free

Temperature: 15-35°C 3-Chloropentane-2,4-dione
Pressure: 1-2 atm (Yield: 79.2%)

Acetylacetone Contact Time: 20s
(1 mol/h) J
\ J

J

Click to download full resolution via product page

Caption: Continuous flow synthesis of 3-chloropentane-2,4-dione.

Applications in Synthesis

The unique reactivity of 3-chloropentane-2,4-dione makes it a valuable building block in
various synthetic pathways.

o Precursor for Redox-Active Ligands: A primary application is in the synthesis of
tetrathiafulvenyl-acetylacetonate (TTFSacacH), which is a precursor to novel redox-active
ligands for creating advanced materials and metal complexes.[4][5][7][10]

» Heterocyclic Chemistry: It is a crucial reactant in the preparation of important heterocyclic
scaffolds like thiazoles (via Hantzsch synthesis), pyrazoles, and isoxazoles, which are
significant in medicinal chemistry.[2]

o Pharmaceutical and Agrochemical Intermediate: Its ability to undergo nucleophilic addition
and condensation reactions makes it a versatile intermediate in the broader production of
pharmaceuticals and agrochemicals.[3]
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Role as a Synthetic Intermediate
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Caption: Key synthetic applications of 3-chloropentane-2,4-dione.

Safety and Handling

3-Chloropentane-2,4-dione is a flammable and irritating compound that requires careful
handling.

GHS Hazard Information:
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Category Code(s) Description Source(s)
GHSO02 (Flame),

Pictograms GHSO07 (Exclamation [5]
Mark)

Signal Word Warning [5][71110]

H226, H315, H319,
H335

Hazard Statements

Flammable liquid and
vapor. Causes skin
irritation. Causes
. N [11[5][7]
serious eye irritation.
May cause respiratory

irritation.

P210, P261, P280,

Precautionary P302+P352,
Statements P305+P351+P338,
P403+P235

Keep away from
heat/sparks. Avoid
breathing vapors.
Wear protective
gloves/eye protection.
IF ON SKIN: Wash
with plenty of water. IF
IN EYES: Rinse

cautiously with water.

[516]el

Store in a well-
ventilated place. Keep

cool.

Handling and Storage:

» Handling: Use in a well-ventilated area.[6][13] Wear appropriate personal protective

equipment (PPE), including gloves and eye protection.[6][10] Avoid contact with skin and

eyes, and avoid inhalation of vapor or mist.[6] Keep away from heat, sparks, and open

flames.[6] Use non-sparking tools and take measures to prevent the buildup of electrostatic

charge.[6][13]

e Storage: Store in a cool place, with a recommended storage temperature of 2-8°C.[6][7][8]

Keep containers tightly closed in a dry and well-ventilated area.[6][13]
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e Incompatible Materials: Avoid contact with strong bases and strong oxidizing agents.[6][9]

First Aid Measures:

Skin Contact: Wash off with soap and plenty of water. Consult a physician.[6]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[6]

Inhalation: Move person to fresh air. If breathing is difficult, seek medical attention.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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